N-Acetyl-D-glucosamine-3-6-di-O-sulfate sodium salt
Catalog No.
S915122
CAS No.
481649-96-1
M.F
C8H13NNa2O12S2
M. Wt
425.3 g/mol
Availability
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CAS Number
481649-96-1
Product Name
N-Acetyl-D-glucosamine-3-6-di-O-sulfate sodium salt
IUPAC Name
disodium;[(2R,3R,4R,5R)-2-acetamido-4,5-dihydroxy-1-oxo-6-sulfonatooxyhexan-3-yl] sulfate
Molecular Formula
C8H13NNa2O12S2
Molecular Weight
425.3 g/mol
InChI
InChI=1S/C8H15NO12S2.2Na/c1-4(11)9-5(2-10)8(21-23(17,18)19)7(13)6(12)3-20-22(14,15)16;;/h2,5-8,12-13H,3H2,1H3,(H,9,11)(H,14,15,16)(H,17,18,19);;/q;2*+1/p-2/t5-,6+,7+,8+;;/m0../s1
InChI Key
FKVUMUDJDVFFCD-ONFFUQEMSA-L
SMILES
CC(=O)NC(C=O)C(C(C(COS(=O)(=O)[O-])O)O)OS(=O)(=O)[O-].[Na+].[Na+]
Canonical SMILES
CC(=O)NC(C=O)C(C(C(COS(=O)(=O)[O-])O)O)OS(=O)(=O)[O-].[Na+].[Na+]
Isomeric SMILES
CC(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](COS(=O)(=O)[O-])O)O)OS(=O)(=O)[O-].[Na+].[Na+]
Dates
Modify: 2023-07-21
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